Cas no 18076-20-5 (1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one)

1-(1,2-Dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one is a benzimidazole-derived ketone compound with potential applications in pharmaceutical and organic synthesis. Its structure features a dimethyl-substituted benzodiazole core, enhancing stability and reactivity for further functionalization. The ketone group at the 1-position offers versatility as a synthetic intermediate, enabling condensation, reduction, or nucleophilic addition reactions. This compound may serve as a precursor for bioactive molecules, particularly in the development of heterocyclic scaffolds with tailored properties. Its well-defined molecular architecture ensures consistent performance in research and industrial settings. Suitable for controlled reactions, it is characterized by high purity and compatibility with standard laboratory protocols.

1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one structure

18076-20-5 structure

Product Name:1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one

CAS No:18076-20-5

MF:C₁₁H₁₂N₂O

MW:188.225782394409

MDL:MFCD09027485

CID:122748

PubChem ID:39104479

Update Time:2025-05-28

1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(1,2-dimethyl-1H-benzimidazol-5-yl)-
- Ketone, 1,2-dimethyl-5-benzimidazolyl methyl (8CI)
- SCHEMBL6112696
- 18076-20-5
- 1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one
- 1-(1,2-dimethylbenzimidazol-5-yl)ethanone
- NS-01714
- DTXSID701254596
- 1-(1,2-Dimethyl-1H-benzo[d]imidazol-5-yl)ethanone
- 1-(1,2-Dimethyl-1H-benzimidazol-5-yl)ethanone
- MFCD09027485
- AKOS024254387
- MDL： MFCD09027485
- Inchi： 1S/C11H12N2O/c1-7(14)9-4-5-11-10(6-9)12-8(2)13(11)3/h4-6H,1-3H3
- InChI Key： FQELCUQXPNYOQS-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC2=C(C=1)N=C(C)N2C

Computed Properties

Exact Mass: 188.09506
Monoisotopic Mass: 188.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89

1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D482173-10mg	1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one	18076-20-5		10mg	$ 50.00	2022-06-05
TRC	D482173-50mg	1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one	18076-20-5		50mg	$ 185.00	2022-06-05
TRC	D482173-100mg	1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one	18076-20-5		100mg	$ 275.00	2022-06-05
OTAVAchemicals	1313124-100MG	1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one	18076-20-5	95%	100MG	$129	2023-07-10
OTAVAchemicals	1313124-250MG	1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one	18076-20-5	95%	250MG	$181	2023-07-10
OTAVAchemicals	1313124-1000MG	1-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)ethan-1-one	18076-20-5	95%	1g	$401	2023-07-10
A2B Chem LLC	AF18047-100mg	Ketone, 1,2-dimethyl-5-benzimidazolyl methyl (8CI)	18076-20-5	95%	100mg	$344.00	2024-04-20
A2B Chem LLC	AF18047-250mg	Ketone, 1,2-dimethyl-5-benzimidazolyl methyl (8CI)	18076-20-5	95%	250mg	$402.00	2024-04-20